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Compound of Interest

Compound Name: Firefly luciferase-IN-1

Cat. No.: B154489

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Firefly luciferase-IN-1, a potent and reversible
inhibitor of firefly luciferase. It is intended to serve as a comprehensive resource for
researchers utilizing luciferase-based assays in their work, offering detailed purchasing
information, experimental protocols, and a clear visualization of its mechanism of action.

Supplier and Purchasing Information

Firefly luciferase-IN-1, identified as compound 48 in the primary scientific literature, is a highly
potent, reversible inhibitor of the firefly luciferase enzyme.[1][2][3] Its high potency makes it a
valuable tool for researchers needing to control or understand the kinetics of luciferase-driven
reporter gene assays. Below is a summary of suppliers offering this compound.
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) Catalog . Available Additional

Supplier Purity . .

Number Quantities Information
Identified as
compound 48.
MedChemExpres 1 mg, 5mg, 10 Provides IC50
HY-155945 98.70%

s mg, 50 mg value (0.25 nM)
and storage
instructions.[3]
Listed under

Sigma-Aldrich AMBHO9AES508A8  Not specified Inquire CAS No.
2765796-41-4.

DC Chemicals DC66437 Not specified Inquire Provides MSDS.

MolPort-007- - ] Listed as

Molport Not specified Inquire

915-257 MFCD01346226.

Mechanism of Action

Firefly luciferase catalyzes the oxidation of D-luciferin in the presence of ATP and oxygen,

resulting in the emission of light. Firefly luciferase-IN-1 acts as a competitive inhibitor with

respect to the substrate, D-luciferin.[1] This means that the inhibitor binds to the active site of

the luciferase enzyme, thereby preventing the binding of D-luciferin and halting the

bioluminescent reaction.
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Preparation

Prepare Reagents:

- Inhibitor Dilutions Cell Culture & Seeding

- Luciferase Solution (for cell-based assay)

- Substrate Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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